Cas no 562836-62-8 (1-Dodecyn-4-ol, 4-methyl-)

• Product Name: 1-Dodecyn-4-ol, 4-methyl-
• CAS No: 562836-62-8
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 349317
• PubChem ID: 71444756
• Update Time: 2025-04-19

1-Dodecyn-4-ol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecyn-4-ol, 4-methyl-
• 4-methyldodec-1-yn-4-ol
• 562836-62-8
• DTXSID20853510

• Inchi： 1S/C13H24O/c1-4-6-7-8-9-10-12-13(3,14)11-5-2/h2,14H,4,6-12H2,1,3H3
• InChI Key： QGMQRJXVQPJHQF-UHFFFAOYSA-N
• SMILES： OC(C)(CC#C)CCCCCCCC

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23